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Tetrahydro-2H-pyran-4-yl
Compound Name:
methanesulfonate

Cat. No.: B134751

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of Tetrahydro-2H-pyran-4-yl methanesulfonate. This compound is a key
intermediate in organic synthesis, particularly in the development of novel pharmaceutical
agents. This document consolidates essential data, including physical and chemical properties,
detailed experimental protocols for its preparation, and a summary of its spectroscopic
characterization. The information is presented to support researchers and professionals in the
fields of medicinal chemistry and drug development.

Molecular Structure and Properties

Tetrahydro-2H-pyran-4-yl methanesulfonate, also known as oxan-4-yl methanesulfonate, is
a heterocyclic organic compound. Its structure features a saturated six-membered
tetrahydropyran ring substituted at the 4-position with a methanesulfonate (mesylate) group.
The mesylate is an excellent leaving group in nucleophilic substitution reactions, making this
compound a valuable reagent for introducing the tetrahydropyran-4-yl moiety into various
molecules.

Chemical Structure
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The two-dimensional chemical structure of Tetrahydro-2H-pyran-4-yl methanesulfonate is
depicted below.

CH2

CH2

CH

O CH2

S CH2

LN

O O CHS3

Click to download full resolution via product page

Molecular structure of Tetrahydro-2H-pyran-4-yl methanesulfonate.
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Physicochemical Properties

A summary of the key physicochemical properties of Tetrahydro-2H-pyran-4-yl
methanesulfonate is provided in the table below.

Property Value Reference
Molecular Formula C6H1204S [1]
Molecular Weight 180.22 g/mol [1]
Appearance White to off-white solid [2]

Melting Point 47-49 °C [1]

Boiling Point 329.1 °C (predicted) [1]

Density 1.26 g/cm3 (predicted) [31[4]

Soluble in dichloromethane.
Solubility Slightly soluble in DMSO, ethyl  [1]

acetate, and methanol.

CAS Number 134419-59-3 [1]

Experimental Protocols
Synthesis of Tetrahydro-2H-pyran-4-yl methanesulfonate

The most common method for the synthesis of Tetrahydro-2H-pyran-4-yl methanesulfonate
involves the reaction of Tetrahydro-2H-pyran-4-ol with methanesulfonyl chloride in the presence
of a base.[1]

Materials:
o Tetrahydro-2H-pyran-4-ol
e Methanesulfonyl chloride

e Triethylamine
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Dichloromethane (DCM)
Deionized water
Brine

Anhydrous sodium sulfate (Na2S04) or magnesium sulfate (MgS04)

Procedure:

To a solution of Tetrahydro-2H-pyran-4-ol (1.0 equivalent) in dichloromethane, add
triethylamine (1.0-1.2 equivalents).

Cool the reaction mixture to O °C in an ice bath.

Slowly add methanesulfonyl chloride (1.0-1.1 equivalents) dropwise to the stirred solution,
maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by adding deionized water.

Separate the organic layer. Wash the organic layer sequentially with deionized water and
brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
product.

The crude product can be further purified by recrystallization or column chromatography if
necessary.

Experimental Workflow:
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Synthesis workflow for Tetrahydro-2H-pyran-4-yl methanesulfonate.

Spectroscopic Data

Comprehensive spectroscopic analysis is crucial for the structural confirmation and purity
assessment of Tetrahydro-2H-pyran-4-yl methanesulfonate. While publicly available spectra
are limited, the following provides an overview of expected and reported data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

* 'H NMR: Proton NMR is a key technique for confirming the structure. The chemical shifts
and coupling constants provide information about the protons on the tetrahydropyran ring
and the methyl group of the mesylate.

e 13C NMR: Carbon NMR provides information on the carbon skeleton of the molecule.

While a full, publicly accessible 13C NMR spectrum is not readily available, commercial
suppliers often provide this data upon request.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Key expected
vibrational frequencies include:

e Strong S=0 stretching bands for the sulfonate group (typically in the regions of 1350-1330
cm~tand 1165-1150 cm™1).

e C-O stretching vibrations for the ether and ester linkages.
» C-H stretching and bending vibrations for the aliphatic ring and methyl group.

Specific IR spectral data is often available from commercial suppliers.[6]
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound.

lon Predicted m/z
[M+H]* 181.0529
[M+Na]* 203.0348

Predicted m/z values for common adducts of Tetrahydro-2H-pyran-4-yl methanesulfonate.[7]

Applications in Drug Development

Tetrahydro-2H-pyran-4-yl methanesulfonate serves as a versatile building block in the
synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).
The tetrahydropyran motif is a common feature in many biologically active compounds, often
imparting favorable pharmacokinetic properties such as improved solubility and metabolic
stability. The methanesulfonate group's reactivity allows for the efficient introduction of this
cyclic ether into a target molecule. This compound is a key intermediate in the synthesis of
various compounds, including inhibitors of human tissue transglutaminase 2 (hTG2).[8]

Safety Information

Tetrahydro-2H-pyran-4-yl methanesulfonate should be handled with appropriate safety
precautions in a laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) from
the supplier before use. As with many sulfonate esters, it may cause skin and eye irritation.[2]

Conclusion

Tetrahydro-2H-pyran-4-yl methanesulfonate is a valuable and reactive intermediate in
organic synthesis with significant applications in the field of drug discovery and development.
This guide has provided a detailed overview of its molecular structure, physicochemical
properties, a reliable synthetic protocol, and a summary of its spectroscopic characterization.
This information is intended to be a valuable resource for researchers and scientists working
with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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